Cas no 22246-16-8 (6-nitro-3,4-dihydro-1H-quinolin-2-one)

6-Nitro-3,4-dihydro-1H-quinolin-2-one is a heterocyclic organic compound featuring a quinoline core structure substituted with a nitro group at the 6-position and a carbonyl group at the 2-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis due to its versatile reactivity. The nitro group enhances electrophilic properties, facilitating further functionalization, while the lactam moiety provides stability and potential for ring modification. Its rigid bicyclic framework contributes to structural diversity in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's well-defined crystalline form ensures high purity, making it suitable for precise synthetic applications. Its balanced lipophilicity also aids in optimizing pharmacokinetic properties of derived molecules.

6-nitro-3,4-dihydro-1H-quinolin-2-one structure

22246-16-8 structure

Product Name:6-nitro-3,4-dihydro-1H-quinolin-2-one

CAS No:22246-16-8

MF:C₉H₈N₂O₃

MW:192.1714220047

MDL:MFCD00559317

CID:250582

PubChem ID:5111749

Update Time:2025-07-02

6-nitro-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 6-Nitro-3,4-dihydroquinolin-2(1H)-one
- 3,4-Dihydro-6-nitro-2(1H)-quinolinone
- 2(1H)-Quinolinone,3,4-dihydro-6-nitro-
- 6-nitro-3,4-dihydro-1H-quinolin-2-one
- 6-Nitro-3,4-dihydro-2(1H)-quinolinone
- 6-nitro-1,2,3,4-tetrahydroquinolin-2-one
- 6-nitro-1,3,4-trihydroquinolin-2-one
- 6-Nitro-3,4-dihydro-1H-chinolin-2-on
- 6-nitro-3,4-dihydroquinolin-2-(1H)-one
- F2189-0210
- 2(1H)-Quinolinone, 3,4-dihydro-6-nitro-
- 3,4-DIHYDRO-6-NITRO-1H-QUINOLIN-2-ONE
- Oprea1_266243
- NQMSVHWAVMTBHK-UHFFFAOYSA-N
- SBB066347
- J-518956
- AB06455
- 6-Nitro-3 pound not4-dihydroquinolin-2(1H)-one
- MFCD00559317
- BCP33909
- CS-B1126
- EN300-41704
- AS-18212
- DTXSID10408452
- Z424789320
- A816049
- AMY4819
- J-014607
- 22246-16-8
- FT-0657371
- SCHEMBL516986
- SY031496
- AKOS003388297
- AE-562/12222837
- ALBB-024250
- MDL： MFCD00559317
- Inchi： 1S/C9H8N2O3/c12-9-4-1-6-5-7(11(13)14)2-3-8(6)10-9/h2-3,5H,1,4H2,(H,10,12)
- InChI Key： NQMSVHWAVMTBHK-UHFFFAOYSA-N
- SMILES： O=C1CCC2C=C(C=CC=2N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 192.05300
Monoisotopic Mass: 192.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 74.9

Experimental Properties

Color/Form: No data available
Density: 1.366
Melting Point: 201-203°C
Boiling Point: 420.3°C at 760 mmHg
Flash Point: 208°C
Refractive Index: 1.605
PSA: 74.92000
LogP: 2.14070

6-nitro-3,4-dihydro-1H-quinolin-2-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Store in freezer, under -20°C

6-nitro-3,4-dihydro-1H-quinolin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	047970-250mg	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95+%	250mg	￡10.00	2022-03-01
Fluorochem	047970-10g	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95+%	10g	￡75.00	2022-03-01
Chemenu	CM145755-25g	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95%	25g	$184	2021-08-05
Chemenu	CM145755-100g	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95%	100g	$449	2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226638-250mg	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95%	250mg	￥59.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226638-1g	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95%	1g	￥143.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226638-5g	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95%	5g	￥447.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226638-10g	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95%	10g	￥675.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226638-25g	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95%	25g	￥1355.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226638-100g	6-Nitro-3,4-dihydroquinolin-2(1H)-one	22246-16-8	95%	100g	￥3663.0	2022-03-01